Phenanthro[4,3-b]thiophene
Overview
Description
Phenanthro[4,3-b]thiophene is a chemical compound that consists of a phenanthrene core with two thiophene rings fused on the ends . It has the molecular formula C16H10S .
Synthesis Analysis
The synthesis of Phenanthro[4,3-b]thiophenes has been reported in the Journal of Heterocyclic Chemistry . The overall protocol involved a tandem base-mediated condensation of (het)arylacetonitriles with dithioesters, followed by a Cu-catalyzed intramolecular arylthiolation of the in situ generated thioenolate intermediate .Molecular Structure Analysis
The molecular structure of this compound can be viewed using Java or Javascript . It has a molecular weight of 234.316 .Scientific Research Applications
Synthesis and Derivatives :
- A study focused on synthesizing all isomers of phenanthro[b]thiophenes, including phenanthro[4,3-b]thiophene, highlighting the chemical pathways to create these compounds (Iwao, Lee, & Castle, 1980).
- Another research detailed the synthesis of trans-dihydrodiol derivatives of this compound, which are important for studying their metabolic and mutagenic activities (Kumar, Saravanan, Reuben, & Kumar, 2005).
NMR Spectroscopy and Molecular Structure :
- A study utilized two-dimensional NMR methods to assign proton and carbon NMR spectra of congested helicenes, including this compound, aiding in understanding their molecular structures (Zektzer, Stuart, Martin, & Castle, 1986).
Metabolic and Mutagenic Studies :
- Research on the metabolism of this compound by rat liver microsomes revealed insights into its mutagenic potency, which is crucial for understanding its potential health impacts (Kumar, Kumar, & Sikka, 2004).
Organic Electronics Applications :
- A study synthesized a new picene-type molecule, phenanthro[1,2-b : 8,7-b’]dithiophene, for use in organic field-effect transistors (OFETs), showcasing its potential in electronic applications (Nishihara et al., 2013).
Synthesis of Polyaromatic Hydrocarbons (PAHs) :
- Research reported an efficient synthesis method for phenanthro[9,10-b]thiophene derivatives, which are sulfur-containing PAHs, highlighting their importance in environmental chemistry (Hagui et al., 2016).
Mechanism of Action
properties
IUPAC Name |
naphtho[2,1-g][1]benzothiole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10S/c1-2-4-14-11(3-1)5-6-12-7-8-13-9-10-17-16(13)15(12)14/h1-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVDXWEZIEYUOMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C4=C(C=C3)C=CS4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40941261 | |
Record name | Phenanthro[4,3-b]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40941261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
195-68-6 | |
Record name | Phenanthro[4,3-b]thiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=195-68-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenanthro(4,3-b)thiophene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000195686 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phenanthro[4,3-b]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40941261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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